Cas no 60129-32-0 (3-cyclopropyl-2-methoxypropanoic acid)

• Product Name: 3-cyclopropyl-2-methoxypropanoic acid
• CAS No: 60129-32-0
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• CID: 6435784
• PubChem ID: 84716291
• Update Time: 2025-05-25

3-cyclopropyl-2-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-2-methoxypropanoic acid
• 60129-32-0
• EN300-1852660
• Cyclopropanepropanoic acid, α-methoxy-

• Inchi： 1S/C7H12O3/c1-10-6(7(8)9)4-5-2-3-5/h5-6H,2-4H2,1H3,(H,8,9)
• InChI Key： CZJVYKROIIRNJO-UHFFFAOYSA-N
• SMILES： C1(CC(OC)C(O)=O)CC1

Computed Properties

• Exact Mass: 144.078644241g/mol
• Monoisotopic Mass: 144.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.151±0.06 g/cm3(Predicted)
• Boiling Point: 268.9±13.0 °C(Predicted)
• pka: 3.55±0.10(Predicted)

Additional information on 3-cyclopropyl-2-methoxypropanoic acid

Research Briefing on 3-Cyclopropyl-2-Methoxypropanoic Acid (CAS: 60129-32-0)

3-Cyclopropyl-2-methoxypropanoic acid (CAS: 60129-32-0) is a chiral carboxylic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting metabolic and inflammatory pathways. Recent studies have explored its utility in the design of novel enzyme inhibitors and its role in modulating protein-protein interactions.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the structural and functional properties of 3-cyclopropyl-2-methoxypropanoic acid as a scaffold for developing selective inhibitors of cyclooxygenase-2 (COX-2). The study highlighted the compound's ability to form stable hydrogen bonds with key residues in the COX-2 active site, thereby enhancing inhibitory potency. The findings suggest that derivatives of this compound could serve as promising candidates for anti-inflammatory therapeutics with reduced gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Another recent advancement involves the use of 3-cyclopropyl-2-methoxypropanoic acid in the synthesis of prodrugs for targeted drug delivery. A 2024 paper in Advanced Drug Delivery Reviews demonstrated that ester derivatives of this compound exhibit improved pharmacokinetic profiles, including enhanced bioavailability and prolonged half-life. The study utilized in vitro and in vivo models to validate the efficacy of these prodrugs in delivering active pharmaceutical ingredients to specific tissues, such as the liver and kidneys, with minimal off-target effects.

Furthermore, computational studies have shed light on the stereochemical implications of 3-cyclopropyl-2-methoxypropanoic acid in chiral synthesis. Molecular docking simulations and density functional theory (DFT) calculations, as reported in a 2023 article in Organic & Biomolecular Chemistry, revealed that the compound's cyclopropyl and methoxy groups contribute to its high enantioselectivity. This property is particularly valuable for the asymmetric synthesis of complex molecules, including antiviral and anticancer agents.

In conclusion, 3-cyclopropyl-2-methoxypropanoic acid (CAS: 60129-32-0) continues to be a versatile building block in pharmaceutical research. Its applications span from enzyme inhibition to prodrug design and chiral synthesis, underscoring its importance in the development of next-generation therapeutics. Future research directions may focus on optimizing its derivatives for clinical translation and exploring its potential in emerging areas such as PROTACs (proteolysis-targeting chimeras) and covalent inhibitors.